Cas no 256-81-5 (5H-Dibenzoa,dcycloheptene)
5H-Dibenzoa,dcycloheptene structure
Product name:5H-Dibenzoa,dcycloheptene
CAS No:256-81-5
MF:C15H12
MW:192.255784034729
CID:262445
5H-Dibenzoa,dcycloheptene Chemical and Physical Properties
Names and Identifiers
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- 5H-Dibenzo[a,d][7]annulene
- 11H-dibenzo[2,1-a:2',1'-e][7]annulene
- 2,3:6,7-dibenzocyclohepta-2,4,6-triene
- 5H-DIBENZO(A,D)CYCLOHEPTENE
- 5H-Dibenzo[a,d]cycloheptene
- 5H-Dibenzo<a,d>cyclohepten
- Dibenzo[a,d]cycloheptatriene
- dibenzo<ad>cycloheptene
- Dibenzocycloheptatriene
- dibenzosuberene
- 5H-Dibenzo[a,d][7]annulene (Dibenzocycloheptene)
- Dibenzocycloheptene
- 5H-Dibenzoa,dcycloheptene
-
- Inchi： InChI=1S/C15H12/c1-3-7-14-11-15-8-4-2-6-13(15)10-9-12(14)5-1/h1-10H,11H2
- InChI Key： QPJORFLSOJAUNL-UHFFFAOYSA-N
- SMILES： C1=CC=C2CC3=CC=CC=C3C=CC2=C1
Computed Properties
- Exact Mass: 192.09400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
Experimental Properties
- PSA: 0.00000
- LogP: 3.76120
5H-Dibenzoa,dcycloheptene Security Information
- Hazardous Material transportation number：NONH for all modes of transport
5H-Dibenzoa,dcycloheptene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
5H-Dibenzoa,dcycloheptene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021039-250mg |
5H-Dibenzoa,dcycloheptene |
256-81-5 | 99% | 250mg |
￥804 | 2023-09-09 | |
| Enamine | EN300-9248489-0.05g |
tricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
256-81-5 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-9248489-2.5g |
tricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
256-81-5 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-500684-250 mg |
5H-Dibenzo[a,d]cycloheptene, |
256-81-5 | 250MG |
￥2,858.00 | 2023-07-11 | ||
| 1PlusChem | 1P003PS8-100mg |
5H-Dibenzo[a,d][7]annulene |
256-81-5 | 95% | 100mg |
$243.00 | 2024-05-20 | |
| A2B Chem LLC | AB72584-10g |
5H-Dibenzo[a,d][7]annulene |
256-81-5 | 95% | 10g |
$2424.00 | 2024-04-20 | |
| A2B Chem LLC | AB72584-50mg |
5H-Dibenzo[a,d][7]annulene |
256-81-5 | 95% | 50mg |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AB72584-1g |
5H-Dibenzo[a,d][7]annulene |
256-81-5 | 95% | 1g |
$591.00 | 2024-04-20 | |
| A2B Chem LLC | AB72584-2.5g |
5H-Dibenzo[a,d][7]annulene |
256-81-5 | 95% | 2.5g |
$1124.00 | 2024-04-20 | |
| 1PlusChem | 1P003PS8-1g |
5H-Dibenzo[a,d][7]annulene |
256-81-5 | 95% | 1g |
$715.00 | 2024-05-20 |
5H-Dibenzoa,dcycloheptene Related Literature
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Grzegorz Mlostoń,Ró?a Hamera-Fa?dyga,Ma?gorzata Celeda,Heinz Heimgartner Org. Biomol. Chem. 2018 16 4350
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2. Conformation and thermal inversion of 10,11-dihydro-5H-dibenzo[a,d]cycloheptene ring spiro-linked to homoquinonesTakumi Oshima,Schunpei Fujii,Toshihiko Takatani,Ken Kokubo,Tatsuya Kawamoto J. Chem. Soc. Perkin Trans. 2 1999 1783
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3. Conformation and thermal inversion of 10,11-dihydro-5H-dibenzo[a,d]cycloheptene ring spiro-linked to homoquinonesTakumi Oshima,Schunpei Fujii,Toshihiko Takatani,Ken Kokubo,Tatsuya Kawamoto J. Chem. Soc. Perkin Trans. 2 1999 1783
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4. Fluvenes and thermochromic ethylenes. Part LXVIII. The stereochemistry of the Wittig–Horner reaction with fulvenic and related ketonesM. Rabinovitz,A. Solomonovici,H. Weiler-Feilchenfeld J. Chem. Soc. Perkin Trans. 2 1972 1836
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Meng-Yang Chang,Chun-Yi Lin Org. Biomol. Chem. 2023 21 2405
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:256-81-5)5H-Dibenzoa,dcycloheptene
Purity:99%
Quantity:1g
Price ($):398.0